Cas no 2172470-03-8 (N-{2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}cyclopropanamine)

• Product Name: N-{2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}cyclopropanamine
• CAS No: 2172470-03-8
• MF: C₁₁H₁₅NO₂S₂
• MW: 257.372300386429
• CID: 6241412
• PubChem ID: 165588196
• Update Time: 2025-05-20

N-{2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}cyclopropanamine
• 2172470-03-8
• EN300-1609977
• N-{[2-(cyclopropanesulfonyl)thiophen-3-yl]methyl}cyclopropanamine

• Inchi： 1S/C11H15NO2S2/c13-16(14,10-3-4-10)11-8(5-6-15-11)7-12-9-1-2-9/h5-6,9-10,12H,1-4,7H2
• InChI Key： VXOAUYIXBUKQIQ-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CS1)CNC1CC1)(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 257.05442107g/mol
• Monoisotopic Mass: 257.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.8Ų

Additional information on N-{2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}cyclopropanamine

Introduction to N-{2-(cyclopropanesulfonylthiophen-3-ylmethyl)cyclopropanamine} (CAS No. 2172470-03-8)

N-{2-(cyclopropanesulfonylthiophen-3-ylmethyl)cyclopropanamine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2172470-03-8, represents a novel molecular entity with a unique structural framework that combines features of both cyclopropane and thiophene derivatives. The presence of the cyclopropanesulfonyl and thiophen-3-ylmethyl groups in its structure imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural design of N-{2-(cyclopropanesulfonylthiophen-3-ylmethyl)cyclopropanamine} is particularly noteworthy due to the incorporation of multiple pharmacophoric elements. The cyclopropane ring is known for its strained three-membered structure, which can enhance the bioactivity of molecules by facilitating conformational flexibility and improving metabolic stability. Additionally, the thiophene ring is a heterocyclic aromatic component that is frequently encountered in biologically active compounds, often contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of thiophene-based derivatives as potential therapeutic agents. The combination of the cyclopropanesulfonyl group with the thiophene moiety in this compound suggests that it may exhibit unique pharmacological properties. Preliminary studies have indicated that such structures can exhibit inhibitory effects on various biological pathways, making them valuable for exploring new treatment modalities.

The synthesis of N-{2-(cyclopropanesulfonylthiophen-3-ylmethyl)cyclopropanamine} involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropanesulfonyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Similarly, the attachment of the thiophen-3-ylmethyl moiety requires careful consideration to maintain the integrity of the aromatic system and to optimize biological activity.

The compound's potential applications in pharmaceutical research are vast. Its unique structural features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological targets. This has led to its investigation as a lead compound in several drug discovery programs aimed at addressing unmet medical needs.

Evidence from recent scientific literature suggests that derivatives of thiophene and cyclopropane have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The presence of both functional groups in N-{2-(cyclopropanesulfonylthiophen-3-ylmethyl)cyclopropanamine} positions it as a versatile molecule that could be further modified to target multiple disease pathways simultaneously.

The chemical properties of this compound also make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how N-{2-(cyclopropanesulfonylthiophen-3-ylmethyl)cyclopropanamine} interacts with biological targets at the molecular level. These insights can guide the design of next-generation analogs with improved pharmacokinetic profiles and reduced side effects.

In conclusion, N-{2-(cyclopropanesulfonylthiophen-3-ylmethyl)cyclopropanamine} represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing complex medical challenges.